Cas no 2034520-15-3 (benzyl N-({[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}methyl)carbamate)

• Product Name: benzyl N-({[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}methyl)carbamate
• CAS No: 2034520-15-3
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 5335542
• Update Time: 2025-06-29

benzyl N-({[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-((3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)amino)-2-oxoethyl)carbamate
• benzyl N-[2-[[3-methyl-1-(triazol-1-yl)butan-2-yl]amino]-2-oxoethyl]carbamate
• benzyl N-({[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}methyl)carbamate

• Inchi： 1S/C17H23N5O3/c1-13(2)15(11-22-9-8-19-21-22)20-16(23)10-18-17(24)25-12-14-6-4-3-5-7-14/h3-9,13,15H,10-12H2,1-2H3,(H,18,24)(H,20,23)
• InChI Key： IZJZGSUPYQIONK-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC1C=CC=CC=1)NC(CN1C=CN=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 427
• XLogP3: 1.6
• Topological Polar Surface Area: 98.1

Additional information on benzyl N-({[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}methyl)carbamate

Chemical Compound: Benzyl N-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoylmethyl}carbamate (CAS No: 2034520-15-3)

Benzyl N-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoylmethyl}carbamate is a highly specialized organic compound with the CAS registry number 2034520-15-3. This compound belongs to the class of carbamates and features a unique structure incorporating a benzyl group, a triazole ring, and a carbamate functional group. Its molecular formula is C₁₆H₂₆N₄O₄, and it has a molecular weight of approximately 406.4 g/mol.

The compound's structure is characterized by a benzene ring attached to a methyl group via a carbamate linkage. The triazole ring, specifically the 1H-[1,2,3]-triazole, is fused to a butanamide moiety, which introduces significant steric and electronic effects into the molecule. This structural arrangement makes the compound highly versatile in terms of reactivity and applicability in various chemical reactions.

Recent studies have highlighted the potential of benzyl N-{[3-methyl...}carbamate in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, its ability to form stable amide bonds has made it a valuable precursor in peptide synthesis.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. Its triazole moiety enables click chemistry reactions, which are widely used for constructing complex molecular architectures with high efficiency and precision. The integration of this compound into polymer networks has been reported to enhance mechanical properties and thermal stability.

The synthesis of benzyl N-{[3-methyl...}carbamate typically involves multi-step processes that include nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, studies on the degradation pathways of this compound have revealed that it undergoes hydrolysis under specific conditions, leading to the formation of non-toxic byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, benzyl N-{[3-methyl...}carbamate (CAS No: 2034520-15-3) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative chemical solutions.